![molecular formula C6H5N3O2 B1459946 3-Methyl-5H-isoxazolo[5,4-d]pyrimidin-4-one CAS No. 68571-74-4](/img/structure/B1459946.png)
3-Methyl-5H-isoxazolo[5,4-d]pyrimidin-4-one
Overview
Description
3-Methyl-5H-isoxazolo[5,4-d]pyrimidin-4-one is a chemical compound that has been studied for its potential applications in the field of medicinal chemistry . It has been used as a scaffold in the synthesis of a series of Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors . IDO1 is a promising target in immunomodulation of several pathological conditions, especially cancers .
Synthesis Analysis
The synthesis of a series of IDO1 inhibitors with the novel isoxazolo[5,4-d]pyrimidin-4(5H)-one scaffold was presented in a study . A focused library was prepared using a 6- or 7-step synthetic procedure to allow a systematic investigation of the structure-activity relationships of the described scaffold .Molecular Structure Analysis
The molecular structure of 3-Methyl-5H-isoxazolo[5,4-d]pyrimidin-4-one is characterized by the presence of a pharmacologically favorable isoxazole substituent at position 2 and aliphatic amino chains at position 7 of the condensed heterocyclic system .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 3-Methyl-5H-isoxazolo[5,4-d]pyrimidin-4-one are complex and involve multiple steps . The process involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N, N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12 .Scientific Research Applications
Immunomodulation in Cancer Therapy
3-Methyl-5H-isoxazolo[5,4-d]pyrimidin-4-one: has been identified as a novel scaffold for the development of selective inhibitors targeting indoleamine 2,3-dioxygenase 1 (IDO1) . IDO1 plays a significant role in the immunomodulation of several pathological conditions, particularly cancers. Inhibitors based on this compound can potentially enhance the efficacy of cancer immunotherapy by modulating the immune response.
Structure-Activity Relationship (SAR) Studies
The compound serves as a core structure for synthesizing a focused library of derivatives, enabling systematic investigation of SAR . This is crucial for understanding how structural changes can affect biological activity, which is essential for the design of more potent and selective drugs.
Synthesis of Bioactive Molecules
The scaffold of 3-Methyl-5H-isoxazolo[5,4-d]pyrimidin-4-one is used in the synthesis of bioactive molecules. It allows for the creation of a variety of derivatives with potential pharmacological properties, expanding the chemical space for drug discovery .
Selective Enzyme Inhibition
Research indicates that derivatives of this compound are selective for the hIDO1 enzyme, which is an advantage for therapeutic applications. Selectivity reduces the risk of off-target effects and increases the therapeutic index of potential drugs .
Chemical Probes for Biological Studies
The compound and its derivatives can act as chemical probes to study biological pathways and processes. They can help in elucidating the role of IDO1 in various diseases and in identifying new therapeutic targets .
properties
IUPAC Name |
3-methyl-5H-[1,2]oxazolo[5,4-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O2/c1-3-4-5(10)7-2-8-6(4)11-9-3/h2H,1H3,(H,7,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEKKJTWWTYIYGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C(=O)NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90313010 |
Source
|
| Record name | 3-Methyl[1,2]oxazolo[5,4-d]pyrimidin-4(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90313010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-5H-isoxazolo[5,4-d]pyrimidin-4-one | |
CAS RN |
68571-74-4 |
Source
|
| Record name | 68571-74-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=265525 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Methyl[1,2]oxazolo[5,4-d]pyrimidin-4(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90313010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methyl-4H,5H-[1,2]oxazolo[5,4-d]pyrimidin-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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